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Compound of Interest

Compound Name:
2-(2H-Benzotriazol-2-yl)-4-(tert-

butyl)-6-(sec-butyl)phenol

CAS No.: 36437-37-3

Cat. No.: B008380

Get Quote

Abstract

This application note provides a comprehensive guide to the quantitative analysis of UV-350, a

benzotriazole-type ultraviolet (UV) light absorber, in various plastic matrices. The stability and

performance of polymeric materials are often enhanced by the inclusion of additives; UV-350 is

critical for protecting polymers from photodegradation.[1] Its quantification is essential for

quality control, regulatory adherence, and for studying the effects of aging and environmental

exposure on plastics. This document details two primary analytical methodologies: High-

Performance Liquid Chromatography with UV detection (HPLC-UV) and Pyrolysis-Gas

Chromatography-Mass Spectrometry (Py-GC/MS). We present step-by-step protocols for

sample preparation, instrumental analysis, and calibration, designed for researchers, scientists,

and quality control professionals. The causality behind experimental choices is explained to

ensure technical accuracy and robust, reproducible results.
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UV-350, chemically known as 2-(2'-Hydroxy-3'-sec-Butyl-5'-tert-butylphenyl)-benzotriazole, is a

high-performance UV absorber. It is incorporated into a wide range of polymers, including

polycarbonates, polyesters, polyamides, and styrenics, to prevent discoloration, gloss

reduction, and loss of mechanical properties caused by exposure to ultraviolet radiation.[2] The

mechanism involves the absorption of harmful UV radiation and its dissipation as thermal

energy, thus preventing the initiation of polymer degradation pathways.

The concentration of UV-350 in the final product is a critical quality parameter. Insufficient

levels can lead to premature product failure, while excessive amounts can be economically

inefficient and may affect other material properties. Furthermore, concerns about the migration

of additives from plastic products, particularly in food contact and medical applications,

necessitate reliable and sensitive analytical methods for their quantification.[3] This guide

provides two field-proven protocols to address this analytical need.

Physicochemical Properties of UV-350
A thorough understanding of the analyte's properties is fundamental to developing a robust

analytical method.

Property Value

Chemical Name
2-(2'-Hydroxy-3'-sec-butyl-5'-tert-

butylphenyl)benzotriazole

CAS Number 36437-37-3

Molecular Formula C₂₀H₂₅N₃O

Molecular Weight 323.44 g/mol

Appearance Light yellow powder

UV Absorbance Max (λmax) Approx. 300 nm & 340 nm (in solution)

Solubility

Soluble in organic solvents like

dichloromethane, toluene, acetone; sparingly

soluble in alcohols.[4]
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The primary challenge in quantifying UV-350 is its effective separation from the complex

polymer matrix. The choice between the following methods depends on the polymer type,

required sensitivity, available instrumentation, and the analytical objective (e.g., routine QC vs.

investigative analysis).

High-Performance Liquid Chromatography (HPLC): This is the most common and robust

technique for quantifying non-volatile additives like UV-350. It involves a solvent extraction

step followed by chromatographic separation and detection.[3]

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS): This is a powerful, solvent-

free technique for analyzing the chemical composition of polymers and their additives. It is

particularly useful for complex matrices or when simultaneous identification of the polymer

and other additives is required.[1][5]
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Caption: General workflow for UV-350 quantification in plastics.

Protocol 1: Quantification by HPLC-UV
Principle: This method relies on the physical extraction of UV-350 from the polymer matrix

using an appropriate solvent system. The polymer is first dissolved and then precipitated,

leaving the soluble additives in the supernatant. The extract is then injected into an HPLC

system where UV-350 is separated from other extractables on a reversed-phase column and

quantified by a UV detector set to a wavelength of maximum absorbance.
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A. Sample Preparation: Solvent Extraction (Dissolution-Precipitation)

Rationale: This procedure is effective for many common polymers like polycarbonate (PC),

polystyrene (PS), and polyesters. Dichloromethane (DCM) is an excellent solvent for these

polymers, while methanol is a non-solvent that effectively precipitates the polymer, ensuring

the additives remain in solution.[6]

Sample Sizing: Accurately weigh approximately 500 mg of the plastic sample (cut into small

pieces or ground to increase surface area) into a 50 mL glass beaker or flask.

Dissolution: Add 10 mL of dichloromethane (DCM) to the sample. Cover the beaker (e.g.,

with a watch glass or aluminum foil) and stir using a magnetic stirrer until the polymer is

completely dissolved. Gentle heating (e.g., 30-40°C water bath) can accelerate this process.

Precipitation: While stirring, slowly add 20 mL of methanol to the solution. The polymer will

precipitate as a white or clear mass.

Extraction: Continue stirring for an additional 15-20 minutes to ensure complete extraction of

the UV-350 into the solvent phase.

Isolation: Transfer the entire mixture to a centrifuge tube and centrifuge at 4000 rpm for 10

minutes to pellet the precipitated polymer.

Filtration: Carefully decant the supernatant. Filter the supernatant through a 0.45 µm PTFE

syringe filter into a clean vial. This filtered solution is the sample extract for HPLC analysis.

B. HPLC-UV Instrumentation and Conditions

Rationale: A C18 column provides excellent separation for moderately non-polar compounds

like UV-350. A gradient elution with acetonitrile and water allows for efficient separation from

both more polar and less polar impurities. Detection at 340 nm provides high sensitivity and

selectivity for benzotriazole-type absorbers.
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Parameter Recommended Condition

HPLC System
Agilent 1260, Waters Alliance e2695, or

equivalent

Column
C18 Reversed-Phase, 4.6 x 150 mm, 5 µm

particle size

Mobile Phase A Deionized Water

Mobile Phase B Acetonitrile

Gradient
70% B to 100% B over 10 min, hold at 100% B

for 3 min

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

UV Detector Diode Array or Variable Wavelength Detector

Detection Wavelength 340 nm

C. Calibration and Quantification

Stock Standard: Accurately weigh ~25 mg of pure UV-350 standard and dissolve it in 25.0

mL of DCM to create a 1000 µg/mL stock solution.

Working Standards: Perform serial dilutions of the stock standard with acetonitrile to prepare

a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Calibration Curve: Inject each working standard into the HPLC system and record the peak

area. Plot a graph of peak area versus concentration. Perform a linear regression to obtain

the equation of the line (y = mx + c) and the correlation coefficient (R²), which should be ≥

0.999.

Sample Analysis: Inject the filtered sample extract.
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Calculation: Use the peak area of UV-350 in the sample and the calibration curve to

determine its concentration in the extract. Calculate the weight percentage (% w/w) in the

original plastic sample using the following formula:

% UV-350 (w/w) = (C_extract × V_total) / (W_sample × 10000)

Where:

C_extract = Concentration in the extract (µg/mL)

V_total = Total volume of the final extract (30 mL)

W_sample = Weight of the initial plastic sample (mg)

Protocol 2: Quantification by Py-GC/MS
Principle: This method uses heat in an inert atmosphere to thermally desorb and/or pyrolyze

the sample.[7] For additives, a lower temperature thermal desorption step can often be used to

volatilize them without breaking down the main polymer backbone. The evolved gases are then

transferred to a GC for separation, followed by identification and quantification using a mass

spectrometer.[8]

A. Sample Preparation

Rationale: This is a direct, solvent-free method that minimizes sample preparation time and

potential errors from extraction inefficiencies.[1]

Sample Loading: Weigh approximately 100-200 µg of the plastic sample directly into a

pyrolysis sample cup (e.g., stainless steel cup).

B. Py-GC/MS Instrumentation and Conditions

Rationale: A two-step ("double-shot") analysis is ideal. The first, lower-temperature thermal

desorption step volatilizes the additives. The second, higher-temperature pyrolysis step

breaks down the polymer, confirming its identity. This prevents the complex polymer

pyrogram from interfering with the additive analysis.[1]
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Parameter Recommended Condition

Pyrolyzer Frontier Lab Multi-Shot Pyrolyzer, or equivalent

GC System Agilent 8890, Shimadzu GC-2030, or equivalent

MS System
5977B MSD, or equivalent single quadrupole

MS

Thermal Desorption 320 °C (hold for 1 minute)

Pyrolysis (optional) 600 °C (for polymer ID)

GC Column
DB-5ms, 30 m x 0.25 mm, 0.25 µm film

thickness

Carrier Gas Helium, constant flow at 1.2 mL/min

GC Inlet Temp 320 °C

Oven Program
50 °C (hold 2 min), ramp at 15 °C/min to 320 °C

(hold 10 min)

MS Ion Source Temp 230 °C

MS Quad Temp 150 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Scan Range 40-550 m/z

C. Data Analysis and Quantification

Identification: UV-350 is identified by its retention time and by comparing its mass spectrum

to a reference library (e.g., NIST). Key identifying ions for benzotriazoles should be present.

Quantification: Create a calibration curve by pyrolyzing known amounts of UV-350 standard,

or more accurately, by pyrolyzing matrix-matched standards (additive-free polymer spiked

with known concentrations of UV-350). Plot the abundance of a characteristic ion versus

concentration.
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Calculation: Determine the amount of UV-350 in the sample by comparing its ion abundance

to the calibration curve.

Weigh Plastic Sample

Dissolve in DCM

Precipitate Polymer with Methanol

Centrifuge to Separate Polymer

Filter Supernatant (0.45 µm)

Inject into HPLC-UV

Quantify vs. Calibration Curve

Report % w/w

Click to download full resolution via product page

Caption: Step-by-step workflow for the HPLC-UV protocol.
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Method Validation and Quality Control
For reliable results, the chosen method should be validated. The HPLC-UV method is generally

preferred for routine quantitative analysis due to its superior precision and accuracy.

Parameter
Typical HPLC-UV
Performance

Rationale

Linearity (R²) ≥ 0.999

Ensures a direct proportional

response of the detector to

concentration.

Accuracy (Recovery) 90-110%

Assessed by analyzing a blank

polymer matrix spiked with a

known amount of UV-350.[3]

Precision (RSD) < 5%

Measures the repeatability of

the analysis on the same

sample.[4]

LOD ~0.1 µg/mL
The lowest concentration that

can be reliably detected.

LOQ ~0.5 µg/mL

The lowest concentration that

can be accurately quantified.

[3]
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Problem Potential Cause(s) Suggested Solution(s)

Low/No Recovery (HPLC)

- Incomplete dissolution of

plastic.- Inefficient extraction.-

Analyte adsorption onto

precipitated polymer.

- Increase dissolution

time/temperature.- Increase

extraction stirring time.- Ensure

rapid and complete polymer

precipitation.

Poor Peak Shape (HPLC)

- Column degradation.-

Sample solvent incompatible

with mobile phase.- Co-eluting

interference.

- Flush or replace the column.-

Evaporate extract and

redissolve in mobile phase.-

Optimize gradient separation.

Matrix Interference

- Other additives or oligomers

co-extracting.- Polymer

degradation products.

- For HPLC, adjust gradient to

improve resolution.- For

GC/MS, use Selected Ion

Monitoring (SIM) mode to

enhance selectivity.

Variable Results (Py-GC/MS)
- Sample inhomogeneity.-

Inconsistent sample weight.

- Use a microtome to obtain a

representative sample slice.-

Use a microbalance for

accurate weighing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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